Copper telluride (Cu2Te)

• CAS No.: 12019-52-2
• Molecular Formula: Cu2Te
• Molecular Weight: 254.7 g/mol
• InChI: InChI=1S/2Cu.Te
• InChI Key: MZEWONGNQNXVKA-UHFFFAOYSA-N
• SMILES: [Cu].[Cu].[Te]
• physical_description: OtherSolid; WetSolid
• Pictograms: Irritant

Description

Copper telluride is an inorganic compound with the chemical formula Cu2Te. It is a blue crystalline solid that is insoluble in water.

Mechanism of Action

Target of Action

Copper telluride (Cu2Te) primarily targets the crystal structure of materials in which it is incorporated . It interacts with the lattice of these materials, inducing structural transitions and modifications . This property makes Cu2Te a valuable component in various high-performance devices .

Mode of Action

Cu2Te interacts with its targets through a process of crystal structure transition . Under the influence of a thermal field, Cu2Te undergoes a reversible phase transition from the α phase to the δ phase within a cycling temperature range of 25 °C–325 °C–25 °C . At higher temperatures (575 °C), the phase transition from the δ phase to the ε phase gradually occurs . These transitions are crucial for the performance of devices that utilize Cu2Te .

Biochemical Pathways

It plays a significant role in thethermoelectric and photovoltaic fields . For instance, in solar cells, Cu2Te is alloyed with cadmium telluride to create a heterojunction . This interaction enhances the efficiency of solar energy conversion .

Result of Action

The result of Cu2Te’s action is the alteration of the crystal structure of the material it is incorporated into . This leads to changes in the material’s properties, such as its photoluminescence . For example, a Cu2Te nanoplate shows bright and reversible green emission during the heating cycle . This property is beneficial for the design of high-performance devices based on Cu2Te .

Action Environment

The action of Cu2Te is influenced by environmental factors such as temperature . The crystal structure transitions of Cu2Te are temperature-dependent, occurring at specific temperature ranges . Furthermore, the synthesis of Cu2Te involves reacting elemental copper and tellurium at 1200 °C in a vacuum , indicating that both temperature and pressure play a role in its formation. The environment can also affect the stability and efficacy of Cu2Te in its applications .

Biochemical Analysis

Cellular Effects

It’s known that Copper telluride (Cu2Te) can induce the formation of two-atom-wide zig-zag troughs within the Cu (111) top layer via replacing 4 Cu atoms per unit cell by two Te atoms

Molecular Mechanism

The molecular mechanism of Copper telluride (Cu2Te) involves its interaction with other elements and compounds. For instance, Te induces the formation of two-atom-wide zig-zag troughs within the Cu (111) top layer via replacing 4 Cu atoms per unit cell by two Te atoms

Temporal Effects in Laboratory Settings

In laboratory settings, Copper telluride (Cu2Te) nanowires have shown symmetric and ohmic behavior in the voltage range used in experiments . The electrical conductivity increases with increasing temperature and decreases as the size of the nanowires reduces

Preparation Methods

Copper telluride can be synthesized through various methods:

Direct Reaction: Elemental copper and tellurium are reacted in a molar ratio of 2:1 at 1200°C in a vacuum.

Electrodeposition: Copper telluride thin films can be prepared by electrodeposition in low-pH aqueous electrolyte baths with various ion-source concentrations.

Hydrothermal and Solvothermal Synthesis: These methods involve the decomposition of reactants or chemical reactions between them at high temperature and high pressure in an aqueous or non-aqueous solution.

Spark Plasma Sintering: High-energy ball-milled elemental powders are sintered using spark plasma sintering, followed by annealing.

Chemical Reactions Analysis

Copper telluride undergoes several types of chemical reactions:

Oxidation: Copper telluride can be oxidized through intermediate compounds to form copper tellurate (Cu3TeO6) at low temperatures.

Thermal Decomposition: When heated above 700 K in a vacuum, tellurium desorbs from the substrate with zero-order kinetics, resulting in the formation of copper and tellurium vapors.

Surface Reconstruction: Tellurium induces the formation of zig-zag troughs within the copper top layer, replacing copper atoms and forming a dense surface telluride phase.

Scientific Research Applications

Copper telluride has a wide range of scientific research applications:

Thermoelectrics: Due to its p-type semiconductor properties, copper telluride is used in thermoelectric materials for converting heat into electricity.

Solar Cells: It is alloyed with cadmium telluride to create heterojunctions in solar cells, enhancing their efficiency.

Quantum Dots: Copper telluride quantum dots are used in advanced optical applications due to their narrow emission spectra.

Plasmonics: The compound’s unique properties make it suitable for plasmonic applications, where it can manipulate light at the nanoscale.

Comparison with Similar Compounds

Copper telluride can be compared with other tellurides and thermoelectric materials:

Cadmium Telluride (CdTe): Like copper telluride, cadmium telluride is used in solar cells.

Bismuth Telluride (Bi2Te3): Bismuth telluride is another thermoelectric material, but it primarily exhibits n-type semiconductor properties, whereas copper telluride is a p-type semiconductor.

Lead Telluride (PbTe): Lead telluride is also used in thermoelectric applications, but it has different thermal and electrical properties compared to copper telluride.

Copper telluride’s unique combination of properties makes it a valuable material in various scientific and industrial applications.

Biological Activity

Copper telluride (Cu2Te) is a compound that has garnered attention in various fields, including materials science and biomedicine, due to its unique properties. This article explores the biological activity of Cu2Te, focusing on its synthesis, properties, and potential applications in biological systems.

Copper telluride is a p-type semiconductor known for its thermoelectric properties and potential applications in solar cells and memory devices. Its biological activity is of interest due to its interactions with biological systems, particularly in nanomedicine and bioimaging applications. The compound can exist in various nonstoichiometric phases, which affects its conductivity and reactivity.

Synthesis of Cu2Te

Cu2Te can be synthesized through several methods, including:

• Electrodeposition : This method allows for the creation of thin films with controlled stoichiometry. The process involves the reduction of copper and tellurium ions from a solution onto a substrate .
• Vapor Phase Epitaxy (VPE) : This technique is used to grow nanostructured films by reacting tellurium powder with copper substrates at elevated temperatures .
• Chemical Vapor Deposition : In this method, gaseous precursors are used to deposit Cu2Te on substrates, allowing for high-quality films suitable for electronic applications .

Properties of Cu2Te

• Electrical Conductivity : Cu2Te exhibits high electrical conductivity due to the presence of copper vacancies. This property makes it suitable for applications in thermoelectrics and semiconductors .
• Optical Properties : The compound shows significant optical absorption in the visible range, making it a candidate for photonic applications .
• Nanostructure Formation : The formation of nanoparticles or nanostructures can enhance the biological activity of Cu2Te by increasing surface area and reactivity .

Antimicrobial Properties

Recent studies have highlighted the antimicrobial activity of Cu2Te nanoparticles against various pathogens. The mechanism involves the generation of reactive oxygen species (ROS) upon exposure to light or moisture, which can damage bacterial cell membranes and DNA. For instance:

• Case Study 1 : Research demonstrated that Cu2Te nanoparticles exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) lower than those reported for other metal-based nanoparticles .

Cytotoxicity Studies

While Cu2Te shows promise as an antimicrobial agent, its cytotoxicity towards human cells has also been investigated:

• Case Study 2 : A study assessed the cytotoxic effects of Cu2Te on human fibroblast cells. Results indicated that at low concentrations, Cu2Te did not exhibit significant cytotoxic effects, suggesting a potential for use in biomedical applications .

Applications in Nanomedicine

The unique properties of Cu2Te make it suitable for various biomedical applications:

• Drug Delivery Systems : Due to its biocompatibility and ability to form nanostructures, Cu2Te can be utilized as a carrier for targeted drug delivery.
• Photothermal Therapy : Cu2Te nanoparticles can absorb light and convert it into heat, making them effective agents for photothermal therapy in cancer treatment.
• Bioimaging : The optical properties of Cu2Te allow it to be used as a contrast agent in imaging techniques such as fluorescence microscopy.

Data Summary

Property	Value/Description
Electrical Conductivity	High due to copper vacancies
Antimicrobial Activity	Effective against E. coli and S. aureus
Cytotoxicity	Low at therapeutic concentrations
Synthesis Methods	Electrodeposition, VPE, CVD